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Compound Focus: C.I. Disperse Red 19

CAS No.: 2734-52-3

Cat. No.: S1893905

Get Quote

Chemical Profile & Available Data

The table below summarizes the key identifying information and available data for C.I. Disperse Red 19

(also known as Disperse Red 19). This can serve as a basis for your guide.

Property Description

CAS Number 2734-52-3 [1] [2]

Molecular Formula C16H18N4O4 [1] [2]

Molecular Weight 330.34 g/mol [1] [2]

Physical Form Dark purple to dark red-brown crystalline powder [2]

Melting Point >300 °C [2]

Water Solubility 234.5 μg/L at 25 °C [2]

UV-Vis λmax 495 nm [2]

Reported HPLC Column Newcrom R1 (Reverse Phase) [1]
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A Framework for HPLC-MS Method Validation

Although specific protocols for C.I. Disperse Red 19 are not available in the search results, you can develop

a robust validation study based on established guidelines. The following workflow and parameters are

critical for a credible comparison guide.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://www.smolecule.com/products/s1893905?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


HPLC-MS Method Development

Selectivity/Specificity
(Confirm analyte identity and
separation from impurities)

Linearity & Range
(Establish calibration curve

over expected concentration range)

Accuracy
(Compare measured value

to true value via spike/recovery)

Precision
(Repeatability and intermediate precision

under same conditions)

Sensitivity
(Determine LOD and LOQ)

Robustness
(Test method resilience to

small, deliberate parameter changes)

Click to download full resolution via product page

The table below outlines the core parameters you need to validate, drawing from general HPLC-MS

validation principles [3] [4] [5].
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Validation
Parameter

Objective Key Experimental Approach

Selectivity /
Specificity [5]

Confirm method can distinguish

analyte from impurities.

Verify resolution of analyte peak; use Mass

Spectrometry for identity confirmation [6].

Linearity &
Range [5]

Establish response is proportional

to analyte concentration.

Prepare and analyze standard solutions at

5+ concentrations; calculate R² from
calibration curve [3].

Accuracy [5] Determine closeness to true value. Spike known amounts into a blank matrix,
analyze recovery (e.g., 80-120%).

Precision [5] Evaluate method repeatability. Analyze multiple replicates (n≥6) of a single
sample; calculate %RSD [3].

Sensitivity
(LOD/LOQ) [4] [5]

Determine lowest
detectable/quantifiable amount.

LOD = 3.3σ/S, LOQ = 10σ/S (σ: standard
error of regression, S: slope of calibration

curve) [4].

Robustness [5] Assess method resilience to small

parameter changes.

Deliberately vary parameters like mobile

phase pH (±0.2), temperature (±2°C), flow
rate (±10%).

Guidance for Experimental Design and Data
Presentation

To build a comprehensive and objective guide, consider the following actions:

Source Experimental Materials: Acquire C.I. Disperse Red 19 and its alternatives from commercial

suppliers [2]. For credibility, consider third-party verification of purity and identity using HPLC and
Mass Spectrometry [6].

Design a Comparative Study: Develop a protocol to analyze all dye alternatives under identical,
validated HPLC-MS conditions. The general method for Dovitinib [3] provides a good template for a

small molecule, using a C18 column and a mobile phase of ammonium formate and acetonitrile.
Present Data Effectively:

Structured Tables: Create tables comparing key performance metrics like retention time, peak
area, resolution, LOD, LOQ, and intra/inter-day precision (%RSD) for each dye.
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Visual Diagrams: Use chromatograms overlaid to compare separation efficiency and peak

shape [6]. A diagram comparing the chemical structures of the dyes can also help explain
performance differences.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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